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Introduction

Dibutylamine, a secondary amine, and its derivatives can function as cationic collectors in the
froth flotation of various minerals. Cationic collectors are primarily utilized for the flotation of
non-sulfide minerals, particularly silicates, and in the reverse flotation of iron ores where silica
is floated away from the iron-bearing minerals. The effectiveness of dibutylamine as a flotation
agent is dependent on factors such as the mineralogy of the ore, pulp pH, collector dosage,
and the presence of other reagents like frothers and modifiers. These notes provide an
overview of the application of dibutylamine and its derivatives, along with representative
experimental protocols based on studies of similar amine collectors.

Mechanism of Action

As a cationic collector, dibutylamine adsorbs onto negatively charged mineral surfaces. In
agueous solutions, the amine group can be protonated to form a positively charged ion
(R2NHz"). This cationic species then electrostatically interacts with anionic sites on the mineral
surface, rendering the mineral hydrophobic and facilitating its attachment to air bubbles in the
flotation cell. The primary mechanism is often the physical adsorption of the ammonium ion
onto the mineral surface.

The following diagram illustrates the general adsorption mechanism of a secondary amine
collector like dibutylamine on a quartz surface.
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Caption: Adsorption mechanism of dibutylamine on a quartz surface.

Applications and Experimental Protocols
Reverse Flotation of Silica from Iron Ore

In the beneficiation of iron ore, reverse flotation is a common technique to remove silica
(quartz) impurities. Cationic collectors like dibutylamine are effective in this process.

Experimental Protocol: Reverse Flotation of Quartz from Hematite
This protocol is based on typical conditions for amine-based reverse flotation of iron ore.
e Ore Preparation:
o Grind the iron ore to a particle size of 80% passing 75 pm.
o Prepare a pulp with a solids concentration of 30-40% (w/w) in a flotation cell.
o Conditioning:
o Adjust the pulp pH to 10.0-10.5 using NaOH.

o Add a depressant for hematite, such as corn starch, at a dosage of 500-1000 g/t.
Condition the pulp for 5 minutes.

o Add Dibutylamine (as a collector) at a dosage of 100-300 g/t. Condition for another 3
minutes.

o Add a frother, such as Methyl Isobutyl Carbinol (MIBC), at a dosage of 20-50 g/t and
condition for 1 minute.

 Flotation:
o Introduce air into the flotation cell to generate a froth.

o Collect the froth (containing the floated quartz) for a predetermined time (e.g., 5-10
minutes).
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o The remaining slurry (underflow) is the iron concentrate.
e Analysis:
o Filter, dry, and weigh the concentrate and tailings.
o Analyze the Fe and SiO2 content in both fractions to determine the grade and recovery.

lllustrative Data for Amine-based Reverse Flotation of Iron Ore

SiO2 Grade in Froth Fe Recovery in
Parameter Value

(%) Underflow (%)
pH 9.5 85.2 92.5
10.0 88.1 94.3
10.5 90.5 93.8
Collector Dosage (g/t) 100 82.4 91.2
200 89.6 924.1
300 91.3 93.5

Flotation of Silicate Minerals (e.g., Feldspar, Lepidolite)

Dibutylamine can be used for the flotation of silicate minerals from other gangue minerals. The
following protocol is a representative example for the flotation of lepidolite, a lithium-bearing

mica.
Experimental Protocol: Flotation of Lepidolite

This protocol is adapted from studies using dodecylamine, a primary amine with similar
collector properties.

e Ore Preparation:

o Grind the lepidolite ore to a desired particle size fraction (e.g., -90 + 75 pm).
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o Prepare a pulp with a solids concentration of 20-25% (w/w).
o Conditioning:
o Adjust the pulp pH to the desired level (e.g., 3.0, 7.0, or 11.0) using HCI or NaOH.
o Add Dibutylamine at a specific concentration (e.g., 5 x 10~> M). Condition for 5 minutes.
o Add a frother (e.g., pine oil) at a dosage of 30 g/t and condition for 1 minute.
 Flotation:
o Perform flotation and collect the froth at timed intervals (e.g., 1, 3, 5, 10 minutes).
e Analysis:
o Determine the recovery of lepidolite in the froth concentrate.

lllustrative Data for Amine Flotation of Lepidolite

. . Lepidolite
pH Collector Conc. (M) Particle Size (um)
Recovery (%)

3.0 5x10-3 90+ 75 85.2
7.0 5x10-3 90+ 75 91.5
11.0 5x10°3 90 + 75 92.8
11.0 25x 103 -90 + 75 88.4
11.0 8.0x 107> -90 + 75 94.1

Flotation of Sulfide Ores (using Dibutylamine
Derivatives)

While dibutylamine itself is not a typical collector for sulfide ores, its derivatives, such as
ammonium dibutyl dithiophosphate (ADD), are effective. ADD acts as a collector for copper,
gold, and silver-bearing sulfide minerals.[1][2]
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Experimental Protocol: Flotation of Copper Sulfide Ore using Ammonium Dibutyl
Dithiophosphate (ADD)

e Ore Preparation:
o Grind the copper sulfide ore to a fineness of 70% passing 74 pm.
o Prepare a pulp at a solids concentration of 35% (w/w).

o Conditioning:

[e]

Adjust the pulp pH to 11.0 using lime (CaO).

o

Add ADD as the primary collector at a dosage of 10-50 g/t.

[¢]

Optionally, a secondary collector like a xanthate (e.g., Butyl Xanthate) can be added at 5-
20 glt.

[¢]

Add a frother (e.g., terpenic oil) at a dosage of 10-40 g/t.

[¢]

Condition the pulp for 5-10 minutes.
 Flotation:
o Carry out rougher flotation and collect the concentrate.

o The rougher concentrate can be subjected to one or more cleaning stages to improve the
grade.

lllustrative Data for Copper Sulfide Flotation with ADD

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Copper Grade in Copper Recovery
ADD Dosage (glt) Butyl Xanthate (g/t)
Concentrate (%) (%)
10 5 18.5 85.2
20 10 20.1 88.9
30 15 21.3 90.5
40 20 21.8 90.1
50 20 22.0 89.8

Logical Workflow for Flotation Experimentation

The following diagram outlines the general workflow for a laboratory-scale flotation test using a

collector like dibutylamine.
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Caption: General workflow for a laboratory flotation experiment.
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Concluding Remarks

Dibutylamine and its derivatives represent a class of cationic collectors with potential
applications in the flotation of non-sulfide minerals and the reverse flotation of silica from iron
ores. The provided protocols and data, based on the performance of similar amine collectors,
serve as a starting point for researchers and scientists in developing specific flotation schemes.
It is crucial to optimize parameters such as pH, collector dosage, and the use of modifiers for
each specific ore to achieve the desired separation efficiency. Further research into the
synthesis and application of novel dibutylamine derivatives could lead to the development of
more selective and efficient flotation agents for a wider range of minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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